Cas no 946311-47-3 (N-(4-bromo-2-fluorophenyl)-2-1-(4-methylbenzenesulfonyl)piperidin-2-ylacetamide)

• Product Name: N-(4-bromo-2-fluorophenyl)-2-1-(4-methylbenzenesulfonyl)piperidin-2-ylacetamide
• CAS No: 946311-47-3
• MF: C₂₀H₂₂BrFN₂O₃S
• MW: 469.367686748505
• CID: 6527563
• Update Time: 2025-05-21

N-(4-bromo-2-fluorophenyl)-2-1-(4-methylbenzenesulfonyl)piperidin-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromo-2-fluorophenyl)-2-1-(4-methylbenzenesulfonyl)piperidin-2-ylacetamide
• 2-Piperidineacetamide, N-(4-bromo-2-fluorophenyl)-1-[(4-methylphenyl)sulfonyl]-

• Inchi： 1S/C20H22BrFN2O3S/c1-14-5-8-17(9-6-14)28(26,27)24-11-3-2-4-16(24)13-20(25)23-19-10-7-15(21)12-18(19)22/h5-10,12,16H,2-4,11,13H2,1H3,(H,23,25)
• InChI Key： WZNMZUOLFGQWQK-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(C)C=C2)(=O)=O)CCCCC1CC(NC1=CC=C(Br)C=C1F)=O

Experimental Properties

• Density: 1.466±0.06 g/cm3(Predicted)
• pka: 13.00±0.70(Predicted)

Additional information on N-(4-bromo-2-fluorophenyl)-2-1-(4-methylbenzenesulfonyl)piperidin-2-ylacetamide

Research Briefing on N-(4-bromo-2-fluorophenyl)-2-1-(4-methylbenzenesulfonyl)piperidin-2-ylacetamide (CAS: 946311-47-3)

N-(4-bromo-2-fluorophenyl)-2-1-(4-methylbenzenesulfonyl)piperidin-2-ylacetamide (CAS: 946311-47-3) is a synthetic small molecule that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, including a piperidine core and a sulfonyl group, has been explored for its potential therapeutic applications. Recent studies have focused on its role as a modulator of specific biological targets, with promising implications for drug development.

The synthesis and characterization of this compound have been detailed in several recent publications. Researchers have employed advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) to confirm its structure and purity. The compound's stability under physiological conditions has also been investigated, with findings suggesting its suitability for further in vitro and in vivo studies. These foundational studies are critical for understanding its pharmacokinetic and pharmacodynamic properties.

In terms of biological activity, N-(4-bromo-2-fluorophenyl)-2-1-(4-methylbenzenesulfonyl)piperidin-2-ylacetamide has shown potential as an inhibitor of certain enzymes involved in inflammatory pathways. Preliminary in vitro assays indicate that it exhibits selective binding affinity, which could be leveraged for the development of novel anti-inflammatory agents. Additionally, its interaction with specific protein targets has been elucidated through molecular docking studies, providing insights into its mechanism of action.

Recent preclinical studies have further explored the compound's therapeutic potential. For instance, animal models of chronic inflammation have demonstrated that administration of this compound leads to a significant reduction in inflammatory markers. These findings are supported by histopathological analyses, which reveal diminished tissue damage in treated subjects. Such results underscore the compound's promise as a candidate for further drug development.

Despite these encouraging findings, challenges remain. The compound's solubility and bioavailability profiles require optimization to enhance its efficacy in vivo. Researchers are also investigating potential off-target effects to ensure its safety. Future studies will likely focus on structural modifications to improve its pharmacological properties while maintaining its therapeutic benefits.

In conclusion, N-(4-bromo-2-fluorophenyl)-2-1-(4-methylbenzenesulfonyl)piperidin-2-ylacetamide represents a promising avenue for chemical biology and pharmaceutical research. Its unique structural attributes and demonstrated biological activity make it a compelling subject for further investigation. As research progresses, this compound may pave the way for the development of new therapeutic agents targeting inflammatory and related diseases.